2-[4-(2-{[(4-chlorobenzyl)sulfanyl]acetyl}carbohydrazonoyl)phenoxy]-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C25H24ClN3O4S
• Molecular Weight: 498 g/mol
• IUPAC Name: 2-[4-[(E)-[[2-[(4-chlorophenyl)methylsulfanyl]acetyl]hydrazinylidene]methyl]phenoxy]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H24ClN3O4S/c1-32-23-5-3-2-4-22(23)28-24(30)15-33-21-12-8-18(9-13-21)14-27-29-25(31)17-34-16-19-6-10-20(26)11-7-19/h2-14H,15-17H2,1H3,(H,28,30)(H,29,31)/b27-14+
• InChI Key: ZQGPUVUFHXILJF-MZJWZYIUSA-N
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)/C=N/NC(=O)CSCC3=CC=C(C=C3)Cl
• SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C=NNC(=O)CSCC3=CC=C(C=C3)Cl

Description

2-[4-(2-{[(4-chlorobenzyl)sulfanyl]acetyl}carbohydrazonoyl)phenoxy]-N-(2-methoxyphenyl)acetamide is a chemical compound that has been the subject of intense scientific research in recent years. It is commonly referred to as CB-839 and is a potent and selective inhibitor of glutaminase, an enzyme that plays a critical role in cancer cell metabolism.

Mechanism of Action

CB-839 works by inhibiting glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamine is an important nutrient for cancer cells, and by inhibiting glutaminase, CB-839 deprives cancer cells of this nutrient, leading to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects:
CB-839 has been shown to have a number of biochemical and physiological effects. In addition to inhibiting glutaminase, CB-839 has been shown to decrease the levels of glutamate and α-ketoglutarate, two metabolites that are important for cancer cell metabolism. CB-839 has also been shown to induce autophagy, a process by which cells break down and recycle their own components.

Advantages and Limitations for Lab Experiments

One advantage of using CB-839 in lab experiments is its potency and selectivity for glutaminase. CB-839 has been shown to have minimal effects on other enzymes and pathways, making it a useful tool for studying the role of glutaminase in cancer cell metabolism. However, one limitation of using CB-839 is its solubility. CB-839 is not very soluble in water, which can make it difficult to work with in certain experimental systems.

Future Directions

There are a number of future directions for research on CB-839. One area of interest is the development of combination therapies that include CB-839 and other anticancer agents. CB-839 has been shown to synergize with a number of other drugs, including inhibitors of the PI3K/Akt/mTOR pathway and immune checkpoint inhibitors. Another area of interest is the development of new analogs of CB-839 with improved solubility and pharmacokinetic properties. Finally, there is interest in studying the role of glutaminase in other diseases, such as neurodegenerative disorders and metabolic diseases.

Synthesis Methods

The synthesis of CB-839 involves a multi-step process that begins with the reaction of 4-chlorobenzyl chloride and thioacetic acid to form 4-chlorobenzyl thioacetate. This intermediate is then reacted with hydrazine hydrate to form 4-chlorobenzyl hydrazine. The final step involves the reaction of 4-chlorobenzyl hydrazine with 2-(4-(2-bromoacetamido)phenoxy)acetic acid and 2-methoxyaniline to form CB-839.

Scientific Research Applications

CB-839 has been extensively studied for its potential as an anticancer agent. Glutaminase is an enzyme that plays a critical role in the metabolism of cancer cells, and CB-839 has been shown to selectively inhibit this enzyme, leading to a decrease in cancer cell growth and proliferation. CB-839 has been studied in a variety of cancer types, including renal cell carcinoma, triple-negative breast cancer, and non-small cell lung cancer.